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Compound of Interest

Compound Name: (R,S)-N-Ethylnornicotine

CAS No.: 86900-39-2

Cat. No.: B013977

Get Quote

To understand the metabolism of N-Ethylnornicotine, it is essential to first grasp the

biosynthesis of its immediate precursor, nornicotine. In most commercial Nicotiana tabacum

varieties, nicotine is the principal alkaloid, constituting over 90% of the total alkaloid pool.[1]

Nornicotine is a secondary alkaloid produced via the N-demethylation of nicotine.[1][2] This

process, often termed "conversion," is particularly active during leaf senescence and curing.[3]

The enzymatic conversion of nicotine to nornicotine is catalyzed by a specific group of

cytochrome P450 monooxygenases belonging to the CYP82E subfamily.[1][4] In N. tabacum,

three key functional enzymes have been identified:

CYP82E4: This is the major enzyme responsible for nicotine demethylation, especially in

"converter" tobacco lines where its expression is strongly upregulated during senescence.[1]

[5][6] The expression of CYP82E4 can be influenced by epigenetic factors, such as DNA

methylation, and is induced by senescence-related signaling pathways.[5][7]

CYP82E5v2: This enzyme also functions as a nicotine N-demethylase, with higher transcript

accumulation observed in green, non-senescing leaves compared to CYP82E4.[6][8]
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CYP82E10: Originating from the ancestral N. sylvestris parent, this enzyme contributes to

the overall nornicotine pool.[3]

These enzymes collectively mediate the oxidative removal of the N-methyl group from the

pyrrolidine ring of nicotine to yield nornicotine.[1][3] Creating knockout mutations in all three of

these genes has been shown to dramatically reduce nornicotine content in tobacco plants.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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